4-(benzylamino)-6-methyl-3-propionyl-2H-pyran-2-one

• IUPAC Name: 4-(benzylamino)-6-methyl-3-propanoylpyran-2-one
• InChI: InChI=1S/C16H17NO3/c1-3-14(18)15-13(9-11(2)20-16(15)19)17-10-12-7-5-4-6-8-12/h4-9,17H,3,10H2,1-2H3
• InChI Key: YDGQXVINDHNGRX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=C(OC1=O)C)NCC2=CC=CC=C2
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol

Description

4-(benzylamino)-6-methyl-3-propionyl-2H-pyran-2-one, also known as BMPP, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. BMPP is a pyranone derivative that has shown potential as a therapeutic agent due to its ability to interact with a variety of biological targets.

Scientific Research Applications

Synthesis and Chemical Properties

• 4-(Benzylamino)-6-methyl-3-propionyl-2H-pyran-2-one is involved in the synthesis of various organic compounds. For instance, a study described the one-pot, three-component synthesis of α-benzylamino pyrones, which are significant due to their high yields and mild reaction conditions (Sanchooli & Hassanabadi, 2017).

Applications in Antibacterial Research

• Some derivatives of 4-(benzylamino)-6-methyl-3-propionyl-2H-pyran-2-one have shown promising antibacterial activities. For example, 4-Benzothiazolylamino-6-methyl-2H[1]-pyran-2-ones and their variants demonstrated light bactericidal activity against Staphylococcus aureus, Escherichia coli, and Clebsiella (Hoti et al., 2008).

Electrocatalytic Applications

• The compound is also involved in electrocatalytic reactions. A study highlighted its use in the electrocatalytic cascade reaction of aldehydes, leading to the efficient formation of functionalized 3-acetoacetylcoumarins, which have potential biomedical applications (Elinson et al., 2018).

Structural Studies

• Crystallographic studies have been conducted to ascertain the structural details of derivatives of this compound. For example, the crystal structure of a related derivative, methyl 6-methyl-4-(benzoyloxymethyl)-2-oxo-2H-pyran-5-carboxylate, was determined to understand its molecular arrangement (Covarrubias-Zúñiga & Espinosa-Pérez, 1997).

Diverse Organic Syntheses

• The compound serves as a key intermediate in various organic syntheses. It is used in the preparation of a range of organic compounds, including those with potential pharmacological activities (Bade & Vedula, 2015).